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N-Desmethyl Asenapine N-Carbamoyl Glucuronide N-Desmethyl Asenapine N-Carbamoyl Glucuronide
Brand Name: Vulcanchem
CAS No.: 128923-28-4
VCID: VC0045178
InChI: InChI=1S/C23H22ClNO9/c24-10-5-6-16-12(7-10)14-9-25(8-13(14)11-3-1-2-4-15(11)32-16)23(31)34-22-19(28)17(26)18(27)20(33-22)21(29)30/h1-7,13-14,17-20,22,26-28H,8-9H2,(H,29,30)/t13?,14?,17-,18-,19+,20-,22-/m0/s1
SMILES: C1C2C(CN1C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=C(C=CC(=C4)Cl)OC5=CC=CC=C25
Molecular Formula: C23H22ClNO9
Molecular Weight: 491.9 g/mol

N-Desmethyl Asenapine N-Carbamoyl Glucuronide

CAS No.: 128923-28-4

Reference Standards

VCID: VC0045178

Molecular Formula: C23H22ClNO9

Molecular Weight: 491.9 g/mol

N-Desmethyl Asenapine N-Carbamoyl Glucuronide - 128923-28-4

CAS No. 128923-28-4
Product Name N-Desmethyl Asenapine N-Carbamoyl Glucuronide
Molecular Formula C23H22ClNO9
Molecular Weight 491.9 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-(9-chloro-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),7(12),8,10,14,16-hexaene-4-carbonyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C23H22ClNO9/c24-10-5-6-16-12(7-10)14-9-25(8-13(14)11-3-1-2-4-15(11)32-16)23(31)34-22-19(28)17(26)18(27)20(33-22)21(29)30/h1-7,13-14,17-20,22,26-28H,8-9H2,(H,29,30)/t13?,14?,17-,18-,19+,20-,22-/m0/s1
Standard InChIKey MONYWLCNIOIULX-NXYWHHHKSA-N
Isomeric SMILES C1C2C(CN1C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C4=C(C=CC(=C4)Cl)OC5=CC=CC=C25
SMILES C1C2C(CN1C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=C(C=CC(=C4)Cl)OC5=CC=CC=C25
Canonical SMILES C1C2C(CN1C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=C(C=CC(=C4)Cl)OC5=CC=CC=C25
Synonyms 1-(5-Chloro-1,3,3a,12b-tetrahydro-2H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrole-2-carboxylate) β-D-Glucopyranuronic Acid; 2H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrrole, β-D-Glucopyranuronic Acid Deriv.;
PubChem Compound 3083111
Last Modified Dec 23 2021
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